Cas no 87573-92-0 (1H-Pyrazole-4-carbonitrile,5-mercapto-1,3-dimethyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-mercapto-1,3-dimethyl-
• CAS No: 87573-92-0
• MF: C₆H₇N₃S
• MW: 153.204879045486
• CID: 708858
• Update Time: 2024-01-31

1H-Pyrazole-4-carbonitrile,5-mercapto-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-mercapto-1,3-dimethyl-
• 1H-Pyrazole-4-carbonitrile, 5-mercapto-1,3-dimethyl-

• Inchi： 1S/C6H7N3S/c1-4-5(3-7)6(10)9(2)8-4/h10H,1-2H3
• InChI Key： YQTFJKUCEWACLE-UHFFFAOYSA-N
• SMILES： N1(C)C(S)=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 153.036
• Monoisotopic Mass: 153.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2A^2